![molecular formula C19H23BrN2O3S B216484 4-bromo-N-[4-(dipropylsulfamoyl)phenyl]benzamide](/img/structure/B216484.png)
4-bromo-N-[4-(dipropylsulfamoyl)phenyl]benzamide
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Overview
Description
4-bromo-N-[4-(dipropylsulfamoyl)phenyl]benzamide, also known as BDP-9066, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 4-bromo-N-[4-(dipropylsulfamoyl)phenyl]benzamide is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes and proteins involved in cell growth and survival. Specifically, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. By inhibiting HDACs, this compound can alter the expression of genes involved in cell growth and survival, leading to the inhibition of cancer cell growth and the protection of neurons from oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have demonstrated that this compound can induce apoptosis in cancer cells, inhibit cell growth, and reduce tumor size in animal models. Additionally, this compound has been shown to protect neurons from oxidative stress and improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-bromo-N-[4-(dipropylsulfamoyl)phenyl]benzamide in lab experiments is its specificity for HDAC inhibition. Unlike other HDAC inhibitors, this compound has been shown to selectively target specific HDAC isoforms, making it a useful tool for studying the role of HDACs in cellular processes. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 4-bromo-N-[4-(dipropylsulfamoyl)phenyl]benzamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, the development of more soluble forms of this compound could improve its usefulness as a tool in lab experiments.
Synthesis Methods
The synthesis of 4-bromo-N-[4-(dipropylsulfamoyl)phenyl]benzamide involves the reaction of 4-bromo-N-phenylbenzamide with dipropyl sulfamide in the presence of a catalyst. The final product is obtained through purification and isolation processes. This synthesis method has been well-documented in the literature and has been successfully replicated by several research groups.
Scientific Research Applications
4-bromo-N-[4-(dipropylsulfamoyl)phenyl]benzamide has been extensively studied for its potential therapeutic applications. One of the major areas of research is its use as a cancer treatment. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. Additionally, this compound has been investigated for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, due to its ability to protect neurons from oxidative stress.
properties
Molecular Formula |
C19H23BrN2O3S |
---|---|
Molecular Weight |
439.4 g/mol |
IUPAC Name |
4-bromo-N-[4-(dipropylsulfamoyl)phenyl]benzamide |
InChI |
InChI=1S/C19H23BrN2O3S/c1-3-13-22(14-4-2)26(24,25)18-11-9-17(10-12-18)21-19(23)15-5-7-16(20)8-6-15/h5-12H,3-4,13-14H2,1-2H3,(H,21,23) |
InChI Key |
IPONNFLZKWRNDR-UHFFFAOYSA-N |
SMILES |
CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)Br |
Canonical SMILES |
CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)Br |
Origin of Product |
United States |
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